Cas no 127380-61-4 (7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 2-methyl-, (1R,2S,3R,4S)-rel-)

• Product Name: 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 2-methyl-, (1R,2S,3R,4S)-rel-
• CAS No: 127380-61-4
• MF: C₉H₁₂O₅
• MW: 200.188583374023
• CID: 206847
• PubChem ID: 3080170
• Update Time: 2025-04-19

7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 2-methyl-, (1R,2S,3R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 2-methyl-, (1R,2S,3R,4S)-rel-
• (4R)-3-methyl-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid
• 2-Methylendothall
• 2-Methyl-7-oxabicyclo(2.2.1)heptane-2,3-dicarboxylic acid (exo,exo)-
• 7-Oxabicyclo(2.2.1)heptane-2,3-dicarboxylic acid, 2-methyl-, (exo,exo)-
• 2-Methyl-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid
• DTXSID70925877
• 127380-61-4

• Inchi： 1S/C9H12O5/c1-9(8(12)13)5-3-2-4(14-5)6(9)7(10)11/h4-6H,2-3H2,1H3,(H,10,11)(H,12,13)/t4?,5-,6?,9?/m1/s1
• InChI Key： XIUCRMDWTGSKBJ-HPYKLGITSA-N
• SMILES： O1C2CC[C@@H]1C(C(=O)O)(C)C2C(=O)O

Computed Properties

• Exact Mass: 200.06846
• Monoisotopic Mass: 200.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.438
• Boiling Point: 423.1°Cat760mmHg
• Flash Point: 175.2°C
• Refractive Index: 1.547
• PSA: 83.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives